N-(tert-butyl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide, also known as TBOA, is a chemical compound that has been recently studied for its potential applications in the field of neuroscience. TBOA is an inhibitor of glutamate transporters, which are responsible for the removal of excess glutamate from the synaptic cleft. The inhibition of these transporters by TBOA leads to an increase in the concentration of glutamate in the synaptic cleft, which can have various effects on neuronal activity.
Scientific Research Applications
Heterocyclic Chemistry and Material Synthesis
Research into heterocyclic compounds, such as 1,2,4-oxadiazoles and furan derivatives, has demonstrated their significance in the development of materials with potential applications in various industries. The structural diversity and reactivity of these compounds allow for their use in synthesizing novel materials with desirable properties, such as thermal stability and reactivity towards other chemical entities. For example, compounds containing the 1,2,4-oxadiazole ring have been studied for their broad range of chemical and biological properties, leading to applications in developing new drugs and materials with antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities (Siwach & Verma, 2020).
Pharmaceutical and Biological Research
While explicitly excluding information related to drug use, dosage, and side effects, it's noteworthy that the chemistry of compounds like "N-(tert-butyl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide" contributes significantly to the development of pharmacologically active molecules. The exploration of oxadiazole derivatives, for instance, has highlighted their utility in creating compounds with potential antitumor and antibacterial applications (Maftei et al., 2013). The synthetic versatility of these molecules allows for the development of a wide array of derivatives with targeted biological activities.
Chemical Synthesis and Characterization
The synthesis and characterization of derivatives of "N-(tert-butyl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide" are central to their applications in scientific research. Studies focusing on the synthesis, including condensation reactions and the exploration of novel synthetic pathways, provide insights into the chemical properties and reactivity of these compounds. This research not only advances the field of organic chemistry but also opens up new possibilities for the development of materials and pharmaceuticals with improved performance and specific functionalities (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
N-tert-butyl-3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O3/c1-14(2,3)16-13(19)18-7-9(8-18)12-15-11(17-21-12)10-5-4-6-20-10/h4-6,9H,7-8H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSXCPXWKSVOWAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CC(C1)C2=NC(=NO2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-butyl)-3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.